Cas no 29826-16-2 (Dihydronovobiocin)

• Product Name: Dihydronovobiocin
• CAS No: 29826-16-2
• MF: C₃₁H₃₈N₂O₁₁
• MW: 614.640229701996
• CID: 261574
• PubChem ID: 118796856
• Update Time: 2025-05-19

Dihydronovobiocin Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[7-[[3-O-(aminocarbonyl)-6-deoxy-5-C-methyl-4-O-methyl-a-L-lyxo-hexopyranosyl]oxy]-4-hydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl]-4-hydroxy-3-(3-methylbutyl)-
• Benzamide,N-[7-[[3-O-(aminocarbonyl)-6-deoxy-5-C-methyl-4-O-methyl-a-L-lyxo-hexopyranosyl]oxy]-4-hydroxy-8-methyl-2-oxo-2H-1-
• Dihydronovobiocin
• [(3R,4S,5R,6R)-5-hydroxy-6-[4-hydroxy-3-[[4-hydroxy-3-(3-methylbutyl)benzoyl]amino]-8-methyl-2-oxochromen-7-yl]oxy-3-methoxy-2,2-dimethyloxan-4-yl] carbamate
• Novobiocin, dihydro-
• CHEMBL4851364
• DTXSID601316470
• [(3R, 4S, 5R, 6R)-5-hydroxy-6-[4-hydroxy-3-[[4-hydroxy-3-(3-methylbutyl)benzoyl]amino]-8-methyl-2-oxochromen-7-yl]oxy-3-methoxy-2, 2-dimethyloxan-4-yl] carbamate
• BDBM50575781
• 4-18-00-08124 (Beilstein Handbook Reference)
• AKOS040756002
• 29826-16-2
• BRN 0074168

• Inchi： 1S/C31H38N2O11/c1-14(2)7-8-16-13-17(9-11-19(16)34)27(37)33-21-22(35)18-10-12-20(15(3)24(18)42-28(21)38)41-29-23(36)25(43-30(32)39)26(40-6)31(4,5)44-29/h9-14,23,25-26,29,34-36H,7-8H2,1-6H3,(H2,32,39)(H,33,37)/t23-,25+,26-,29-/m1/s1
• InChI Key： JJYCENBZIMIWTM-KGSXXDOSSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H](C1(C)C)OC)OC(N)=O)O)OC1=CC=C2C(=C(C(=O)OC2=C1C)NC(C1=CC=C(C(=C1)CCC(C)C)O)=O)O
• BRN： 0074168

Computed Properties

• Exact Mass: 614.24756003 g/mol
• Monoisotopic Mass: 614.24756003 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 196
• Molecular Weight: 614.6

Experimental Properties

• Density: 1.2955 (rough estimate)
• Boiling Point: 658.4°C (rough estimate)
• Flash Point: 461.4°C
• Refractive Index: 1.5800 (estimate)

Additional information on Dihydronovobiocin

Dihydronovobiocin (CAS 29826-16-2): A Comprehensive Guide to Its Properties and Applications

Dihydronovobiocin (CAS 29826-16-2), a derivative of the well-known antibiotic novobiocin, has garnered significant attention in recent years due to its unique biochemical properties and potential therapeutic applications. This semi-synthetic compound is structurally related to the coumarin class of antibiotics and exhibits a range of biological activities that make it valuable in both research and pharmaceutical development.

The chemical structure of dihydronovobiocin features a reduced form of the parent compound, which enhances its stability and bioavailability. Researchers have identified this molecule as a promising candidate for targeting specific bacterial enzymes, particularly in the context of antibiotic resistance—a growing global health concern. Recent studies suggest that dihydronovobiocin analogs may offer solutions to combat multidrug-resistant pathogens, making it a hot topic in microbiological research.

In the pharmaceutical industry, dihydronovobiocin sodium salt has shown potential as a lead compound for developing new antimicrobial agents. Its mechanism of action involves inhibition of DNA gyrase, an essential enzyme for bacterial DNA replication. This property aligns with current market demands for novel antibiotics, especially as traditional treatments become less effective against evolving bacterial strains.

Beyond antimicrobial applications, dihydronovobiocin research chemical has demonstrated interesting activity in cancer studies. Preliminary investigations indicate that certain derivatives may interfere with heat shock protein 90 (Hsp90), a molecular chaperone involved in tumor progression. This connection to oncology research positions dihydronovobiocin derivatives as potential candidates for targeted cancer therapies.

The synthesis and purification of CAS 29826-16-2 require specialized techniques in organic chemistry. Most production methods involve the hydrogenation of novobiocin under controlled conditions, followed by careful purification to achieve pharmaceutical-grade material. Analytical methods such as HPLC and mass spectrometry are typically employed to verify the purity and identity of the final product.

From a commercial perspective, the market for dihydronovobiocin suppliers has expanded in response to growing research interest. Pharmaceutical companies and academic institutions seek high-quality dihydronovobiocin for research purposes, creating opportunities for specialized chemical manufacturers. Current pricing trends reflect the compound's niche status and the complexity of its synthesis.

Storage and handling of dihydronovobiocin powder require standard laboratory precautions. The compound should be kept in airtight containers at recommended temperatures to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any other research chemical.

Recent publications have explored the structure-activity relationships of various dihydronovobiocin analogs, providing valuable insights for medicinal chemistry optimization. These studies often employ computational modeling techniques alongside traditional synthetic approaches, representing the cutting edge of drug discovery methodologies.

For researchers investigating bacterial resistance mechanisms or exploring new antibiotic scaffolds, dihydronovobiocin CAS 29826-16-2 offers a valuable tool. Its unique properties continue to inspire new lines of scientific inquiry, particularly in the context of overcoming current limitations in antimicrobial therapy.

The future development of dihydronovobiocin-based drugs will likely focus on improving pharmacokinetic properties and target specificity. As the scientific community addresses the urgent need for novel antimicrobial agents, compounds like dihydronovobiocin will remain at the forefront of pharmaceutical innovation.